2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide

• IUPAC Name: 2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C19H21N3O2S2/c1-11(2)20-16(23)10-26-19-21-14-8-9-25-17(14)18(24)22(19)15-7-5-6-12(3)13(15)4/h5-9,11H,10H2,1-4H3,(H,20,23)
• InChI Key: SUCSMFYXJKGOQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC(C)C)C
• Molecular Formula: C19H21N3O2S2
• Molecular Weight: 387.5 g/mol

Description

2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(propan-2-yl)acetamide is a useful research compound. Its molecular formula is C19H21N3O2S2 and its molecular weight is 387.52. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure Analysis

Crystallographic studies of similar compounds reveal the intricate details of molecular conformations and interactions. For instance, the crystal structures of various 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides have been analyzed, highlighting the folded conformation of the molecules and the inclinations between the pyrimidine and benzene rings. This structural information is crucial for understanding the chemical and physical properties of these compounds, facilitating their application in drug design and material science (Subasri et al., 2017).

Synthesis and Chemical Reactivity

The synthesis of related thieno[2,3-d]pyrimidine derivatives showcases the chemical reactivity and versatility of such compounds. Studies on the synthesis of potent dual thymidylate synthase and dihydrofolate reductase inhibitors using the thieno[2,3-d]pyrimidine scaffold highlight the potential for developing novel anticancer drugs. These compounds demonstrate significant inhibitory activities, underscoring the therapeutic potential of similar chemical structures (Gangjee et al., 2008).

Antimicrobial and Antitumor Activities

Research into the antimicrobial and antitumor activities of pyrimidine and thieno[3,2-d]pyrimidine derivatives provides a basis for the development of new pharmaceuticals. For example, studies on the synthesis and biological evaluation of 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives reveal potent anticancer activities against various human cancer cell lines. These findings suggest that compounds with a similar chemical framework could be explored for their potential as novel therapeutic agents (Hafez & El-Gazzar, 2017).

Spectroscopic Characterization and Drug Development

Spectroscopic techniques play a vital role in characterizing the molecular structure and evaluating the pharmacokinetic properties of compounds. Studies employing vibrational spectroscopy and quantum chemical analysis provide insights into the stereo-electronic interactions, stability, and potential drug-likeness of compounds. These methodologies are essential for advancing drug development processes, particularly for antiviral and antimicrobial applications (Mary et al., 2022).